5-Cyano-2-ethoxy-N,4-dimethylbenzamide

• CAS No.: 474554-08-0
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 5-cyano-2-ethoxy-N,4-dimethylbenzamide
• InChI: InChI=1S/C12H14N2O2/c1-4-16-11-5-8(2)9(7-13)6-10(11)12(15)14-3/h5-6H,4H2,1-3H3,(H,14,15)
• InChI Key: SYGKCIOUCKRZJT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C)C#N)C(=O)NC

Description

5-Cyano-2-ethoxy-N,4-dimethylbenzamide (CAS: 474554-08-0) is a benzamide derivative featuring a cyano (-CN) group at position 5, an ethoxy (-OCH₂CH₃) substituent at position 2, and methyl (-CH₃) groups at the N-amide and position 4 of the benzene ring. Its molecular formula is C₁₂H₁₄N₂O₂, with a molar mass of 218.25 g/mol.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

A. 3,4-Dimethylbenzamide

• Structure: Lacks the cyano and ethoxy groups, with methyl groups at positions 3 and 3.
• Properties: Simpler structure with reduced polarity. Theoretical studies (DFT) show lower dipole moments (2.1–2.3 D) compared to the target compound, which likely has a higher dipole due to the cyano group.
• Spectroscopy: Distinct FT-IR peaks for amide C=O (~1650 cm⁻¹) and methyl C-H (~2900 cm⁻¹). The absence of a cyano group eliminates the characteristic C≡N stretch (~2240 cm⁻¹).

B. N-(5(6)-Cyanobenzimidazol-2-yl)-2,4-dimethoxybenzamide

• Structure: Incorporates a benzimidazole ring with a cyano group and methoxy (-OCH₃) substituents.
• Properties : Higher melting point (236–239°C) due to rigid benzimidazole core and hydrogen bonding. The methoxy groups enhance solubility in polar solvents compared to the ethoxy group in the target compound.

C. 4-Chloro-N-[3-methyl-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)butyl]-benzamide

• Structure : Chloro (-Cl) substituent at position 4 and an oxadiazole-thione heterocycle.
• Properties : The oxadiazole ring introduces π-π stacking capabilities, while the chloro group increases molecular weight (MW = 351.84 g/mol) and lipophilicity (clogP ~3.2).
• Bioactivity : Oxadiazole derivatives are associated with antimicrobial and anticancer activities.

Physicochemical and Spectroscopic Comparisons

Compound	Molar Mass (g/mol)	Key Substituents	Melting Point (°C)	Notable Spectral Features (IR/NMR)
5-Cyano-2-ethoxy-N,4-dimethylbenzamide	218.25	-CN, -OCH₂CH₃, -CH₃	Not reported	IR: C≡N (~2240 cm⁻¹), Amide I (~1650 cm⁻¹)
3,4-Dimethylbenzamide	149.19	-CH₃ (positions 3,4)	148–150	NMR: Aromatic H (~6.8–7.5 ppm), CH₃ (~2.3 ppm)
N-(5(6)-Cyanobenzimidazol-2-yl)-2,4-dimethoxybenzamide	359.36	-CN, -OCH₃, benzimidazole	236–239	NMR: Benzimidazole NH (~12.7 ppm), OCH₃ (~3.8 ppm)
4-Chloro-N-[...oxadiazol...]benzamide	351.84	-Cl, oxadiazole-thione	Not reported	NMR: Oxadiazole protons (~6.5–7.8 ppm), Cl (δ ~125 ppm in ¹³C)